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Compound of Interest

Compound Name: beta-D-allose

Cat. No.: B014380

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This guide provides direct, procedural instructions for the safe handling and disposal of beta-D-
Allose in a laboratory setting. Adherence to these protocols is critical for ensuring personnel
safety and maintaining a compliant operational environment.

Hazard Assessment and Key Properties

beta-D-Allose is a white, crystalline powder that is soluble in water.[1][2][3] While not classified
as a hazardous substance, it is categorized as an irritant.[4][5][6] Standard laboratory

precautions should be observed to mitigate risks of irritation to the eyes, skin, and respiratory
system.[4]

Quantitative Data Summary:
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Property Value Source(s)
Molecular Formula CeH1206 [L103171181
Molecular Weight 180.16 g/mol [4107118]
Physical State White crystalline powder [1112][3]
Melting Point 148-150 °C [419]
Solubility Soluble in water [1][2]
Hazard Codes Xi (Irritant) [4]

) R 36/37/38 (Irritating to eyes,
Risk Statements ] ) [4]
respiratory system and skin)

S 26 (In case of contact with
eyes, rinse immediately with

Safety Statements plenty of water and seek [4]
medical advice), S 36 (Wear

suitable protective clothing)

Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory when handling beta-D-Allose to prevent direct contact and
inhalation of the powder.

Eye Protection: Chemical safety goggles are required to protect against potential eye
irritation from dust particles.[10]

» Hand Protection: Nitrile or latex gloves should be worn to prevent skin contact.[10][11]

» Body Protection: A standard laboratory coat must be worn to protect against incidental
contact with skin and clothing.[5]

o Respiratory Protection: In situations where dust may be generated, such as when weighing
or transferring large quantities of the powder, a NIOSH-approved respirator or a dust mask is
recommended to prevent respiratory tract irritation.[5][10]
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Step-by-Step Handling and Operational Plan

3.1. Preparation and Weighing:

Designate a specific area for handling beta-D-Allose, preferably within a chemical fume
hood or on a bench with good ventilation, to minimize dust dispersion.

Ensure all necessary PPE is worn correctly before handling the chemical.

Use a clean, dry spatula and weigh boat for measuring the desired quantity.

Handle the powder gently to minimize the creation of airborne dust.

If any powder is spilled, clean it up immediately using a damp cloth or paper towel to avoid
generating dust.

3.2. Dissolving in Solution:

» When preparing an agueous solution, slowly add the beta-D-Allose powder to the water
while stirring to facilitate dissolution and prevent clumping.

» Ensure the container is appropriately labeled with the chemical name and concentration.

Disposal Plan

4.1. Solid Waste:

« Solid beta-D-Allose waste, including empty containers and contaminated materials (e.qg.,
weigh boats, paper towels), should be collected in a clearly labeled, sealed container
designated for non-hazardous chemical waste.[5][6]

» Do not dispose of solid beta-D-Allose in the general laboratory trash unless explicitly
permitted by your institution's waste management guidelines.

4.2. Aqueous Solutions:

o Small quantities of dilute aqueous solutions of beta-D-Allose can typically be disposed of
down the drain with copious amounts of water, provided this is in accordance with local and
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institutional regulations.[5]

» For larger volumes or more concentrated solutions, consult your institution's Environmental
Health and Safety (EHS) office for specific disposal guidance. Neutralization is generally not
required as beta-D-allose solutions are expected to be near neutral pH.[5]

Emergency Procedures

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek medical attention.[4]

o Skin Contact: Wash the affected area thoroughly with soap and water. Remove any
contaminated clothing.

 Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[6]
 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.

Visualized Workflow: PPE Selection for beta-D-
Allose

The following diagram outlines the decision-making process for selecting the appropriate
Personal Protective Equipment when handling beta-D-Allose.

PPE Selection

(e.g., Dust Mask)

Is the material a
powder that can
create dust? No
Standard PPE Wear Nitrile/Latex Wear Safety Proceed with
™ Sufficient Gloves Goggles Wear Lab Coat r Handling

Hazard Assessment

Start: Handling
beta-D-Allose

>
(=}
£
=]

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_D_Allose.pdf
https://www.benchchem.com/product/b014380?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_D_Allose.pdf
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4491558_EN.htm
https://www.benchchem.com/pdf/Safe_Handling_and_Disposal_of_D_Allose_C_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b014380?utm_src=pdf-body
https://www.benchchem.com/product/b014380?utm_src=pdf-body
https://www.benchchem.com/product/b014380?utm_src=pdf-body
https://www.benchchem.com/product/b014380?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: PPE selection workflow for handling beta-D-Allose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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